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Compound of Interest

Compound Name: 3,3,6-Trimethylnonane

Cat. No.: B14546265

Essential Safety and Handling Guide for 3,3,6-
Trimethylnonane

For researchers, scientists, and drug development professionals handling 3,3,6-
Trimethylnonane, this guide provides immediate and essential safety protocols, personal
protective equipment (PPE) recommendations, and disposal plans. Although a specific Safety
Data Sheet (SDS) for 3,3,6-Trimethylnonane is not readily available, this information is based
on the safety data for the closely related isomer, 2,2,4,4,6,8,8-Heptamethylnonane, and
general safety practices for flammable liquid hydrocarbons.

Chemical Properties

A summary of the known physical and chemical properties of 3,3,6-Trimethylnonane is
provided below.
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Property

Value

Molecular Formula

C12H26

Molecular Weight 170.33 g/mol [1]
Boiling Point 198°C[2]
Density 0.7557 g/cm?3[2]

Refractive Index

1.4237[2]

Melting Point

-50.8°C (estimate)[2]

Water Solubility

Insoluble[3]

Personal Protective Equipment (PPE)

Proper PPE is critical to ensure safety when handling 3,3,6-Trimethylnonane. The following

table summarizes the recommended PPE.

Body Part Recommended Protection Specifications
Safety glasses with side
shields or chemical safety )
) Must comply with EN166 or
Eyes/Face goggles. A face shield may be
) ) ANSI Z87.1 standards.
necessary if there is a splash
hazard.
) ) Nitrile rubber gloves are a
Chemically resistant gloves. _ _
) ) ) suitable option. Flame
Skin Protective clothing to prevent

skin contact.

retardant antistatic protective

clothing is recommended.

Respiratory

Use only in a well-ventilated
area. If engineering controls
are insufficient, a NIOSH-
approved respirator with
organic vapor cartridges is

necessary.

Respiratory protection is
required when vapors or

aerosols are generated.
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Operational Plan: Handling and Storage

Handling:

Always work in a well-ventilated area, such as a chemical fume hood.

e Avoid breathing vapors or mists.

e Prevent contact with skin and eyes.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]

e Use non-sparking tools and take precautionary measures against static discharge.[4]
e Ground and bond containers and receiving equipment.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from heat and sources of ignition.[4]

o Store in a flammables area.[4]

Emergency Procedures
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Incident

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical attention.[3]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical

attention if irritation develops.[3]

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[3]

Ingestion

Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Never give anything by mouth to an
unconscious person. Get medical aid

immediately. Aspiration hazard.[3]

Fire

Use dry chemical, carbon dioxide (CO2), or
alcohol-resistant foam.[3] Do not use a heavy

water stream.[3]

Spill

Absorb spill with inert material (e.g., vermiculite,
sand, or earth), then place in a suitable
container for disposal.[3] Remove all sources of

ignition and provide ventilation.

Disposal Plan

Waste Disposal:

» Dispose of this chemical and its container in accordance with all applicable federal, state,

and local regulations.

o Waste material must be disposed of in accordance with national and local regulations.

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.
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Contaminated PPE:
o Contaminated clothing should be removed and washed before reuse.[4]
» Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Experimental Workflow and Safety Precautions

The following diagram outlines the logical workflow for safely handling 3,3,6-Trimethylnonane,
from preparation to disposal, incorporating all necessary safety checks and PPE.
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Workflow for Safe Handling of 3,3,6-Trimethylnonane
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Caption: Safe handling workflow for 3,3,6-Trimethylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14546265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

